Cas no 1211538-62-3 (Methyl 3-bromo-6-(trifluoromethyl)picolinate)

• Product Name: Methyl 3-bromo-6-(trifluoromethyl)picolinate
• CAS No: 1211538-62-3
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• MDL: MFCD14698134
• CID: 1036042
• PubChem ID: 46311228
• Update Time: 2025-08-05

Methyl 3-bromo-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-(trifluoromethyl)picolinate
• Methyl 3-bromo-6-(trifluoromethyl)picolite
• methyl 3-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
• AK116096
• Z1509642863
• methyl 3-bromo-6-(trifluoromethyl)-2-pyridinecarboxylate

• MDL： MFCD14698134
• Inchi： 1S/C8H5BrF3NO2/c1-15-7(14)6-4(9)2-3-5(13-6)8(10,11)12/h2-3H,1H3
• InChI Key： FZNHWZAWAMWBSA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=NC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-bromo-6-(trifluoromethyl)picolinate

Methyl 3-bromo-6-(trifluoromethyl)picolinate: A Comprehensive Overview

Methyl 3-bromo-6-(trifluoromethyl)picolinate, identified by the CAS number 1211538-62-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural properties, which make it a valuable component in various applications, particularly in the development of advanced materials and chemical intermediates. The methyl group attached to the picolinate ring contributes to its stability and reactivity, while the bromo and trifluoromethyl substituents enhance its electronic properties, making it a versatile compound for research and industrial purposes.

The synthesis of Methyl 3-bromo-6-(trifluoromethyl)picolinate involves a series of intricate chemical reactions, including nucleophilic substitution and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for high-quality chemical compounds.

One of the most promising applications of Methyl 3-bromo-6-(trifluoromethyl)picolinate lies in its use as a precursor for advanced materials, such as organic light-emitting diodes (OLEDs) and perovskite solar cells. The compound's ability to act as a charge transport layer material is attributed to its unique electronic structure, which facilitates efficient electron mobility. Recent studies have demonstrated that incorporating this compound into OLED architectures can significantly enhance device performance, including higher luminous efficiency and longer operational lifetimes.

In addition to its role in materials science, Methyl 3-bromo-6-(trifluoromethyl)picolinate has shown potential in medicinal chemistry as a scaffold for drug development. Its structural versatility allows for the incorporation of various functional groups, enabling the creation of bioactive molecules with tailored pharmacological properties. For instance, researchers have investigated its use as a lead compound for anti-cancer agents, leveraging its ability to inhibit specific enzyme pathways involved in tumor growth.

The environmental impact of Methyl 3-bromo-6-(trifluoromethyl)picolinate has also been a topic of interest among scientists. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that the compound exhibits low toxicity under standard testing conditions, but further research is required to fully understand its environmental fate and risks.

Looking ahead, the continued exploration of Methyl 3-bromo-6-(trifluoromethyl)picolinate is expected to yield new insights into its properties and applications. Collaborative efforts between academia and industry will be crucial in advancing our understanding of this compound and unlocking its full potential across diverse fields.